Cas no 2955-61-5 (Octanoic acid, 6-oxo-, methyl ester)

• Product Name: Octanoic acid, 6-oxo-, methyl ester
• CAS No: 2955-61-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1438762
• PubChem ID: 11309799
• Update Time: 2025-04-20

Octanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 6-oxo-, methyl ester
• methyl 6-oxooctanoate
• DTXSID40461878
• 2955-61-5
• QRRWOBZFNSPXOO-UHFFFAOYSA-N
• DA-19977
• SCHEMBL9736474

• Inchi： 1S/C9H16O3/c1-3-8(10)6-4-5-7-9(11)12-2/h3-7H2,1-2H3
• InChI Key： QRRWOBZFNSPXOO-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCC(=O)OC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37